Cas no 824397-70-8 (1H-Pyrazole-4-carbonitrile, 3-amino-5-[(3,4-dimethoxyphenyl)amino]-)
824397-70-8 structure
Product Name:1H-Pyrazole-4-carbonitrile, 3-amino-5-[(3,4-dimethoxyphenyl)amino]-
CAS No:824397-70-8
MF:C12H13N5O2
MW:259.263921499252
CID:691750
PubChem ID:71418632
Update Time:2025-04-19
1H-Pyrazole-4-carbonitrile, 3-amino-5-[(3,4-dimethoxyphenyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carbonitrile, 3-amino-5-[(3,4-dimethoxyphenyl)amino]-
- 5-amino-3-(3,4-dimethoxyanilino)-1H-pyrazole-4-carbonitrile
- DTXSID30837927
- 824397-70-8
-
- Inchi: 1S/C12H13N5O2/c1-18-9-4-3-7(5-10(9)19-2)15-12-8(6-13)11(14)16-17-12/h3-5H,1-2H3,(H4,14,15,16,17)
- InChI Key: ZGNLTKUFPCYYAJ-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(=C1)NC1C(C#N)=C(N)NN=1)OC
Computed Properties
- Exact Mass: 259.10692467g/mol
- Monoisotopic Mass: 259.10692467g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 109Ų
1H-Pyrazole-4-carbonitrile, 3-amino-5-[(3,4-dimethoxyphenyl)amino]- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
824397-70-8 (1H-Pyrazole-4-carbonitrile, 3-amino-5-[(3,4-dimethoxyphenyl)amino]-) Related Products
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